molecular formula C18H16BrN3O2 B278636 N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide

N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide

Cat. No. B278636
M. Wt: 386.2 g/mol
InChI Key: DSKRWLOJFLIQNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been reported to inhibit the growth of fungi and bacteria by disrupting their cell membrane.
Biochemical and Physiological Effects:
N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been reported to have various biochemical and physiological effects. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that are involved in inflammation. It has also been reported to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. Furthermore, it has been reported to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has advantages and limitations for lab experiments. One advantage is that it has been reported to have anticancer, antifungal, and antibacterial activities, which make it a potential candidate for drug development. Another advantage is that it has been reported to have potential as an imaging agent for PET imaging. One limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Another limitation is that its solubility in water is low, which makes it difficult to use in aqueous solutions.

Future Directions

There are many future directions for the study of N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide. One direction is to study its mechanism of action in more detail to better understand its effects. Another direction is to study its potential as a drug for the treatment of cancer, fungal, and bacterial infections. Furthermore, it would be interesting to study its potential as an imaging agent for PET imaging in vivo. Additionally, it would be interesting to study its effects on other enzymes and proteins to better understand its biochemical and physiological effects. Finally, it would be interesting to study its potential as a scaffold for the design of new compounds with improved activity and solubility.

Synthesis Methods

The synthesis of N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been reported in the literature using various methods. One of the methods involves the reaction of 3-bromobenzoyl chloride with 3-phenyl-1,2,4-oxadiazole in the presence of triethylamine followed by the reaction with 4-aminobutanoic acid in the presence of N,N-dimethylformamide. Another method involves the reaction of 3-bromobenzoyl chloride with 3-phenyl-1,2,4-oxadiazole in the presence of triethylamine followed by the reaction with 4-aminobutanoic acid in the presence of N,N-dimethylacetamide. Both methods have been reported to yield N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide in good yields.

Scientific Research Applications

N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has potential applications in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. It has been reported to have anticancer, antifungal, and antibacterial activities. It has also been studied for its potential as an anti-inflammatory agent. Furthermore, it has been reported to have potential as an imaging agent for positron emission tomography (PET) imaging.

properties

Molecular Formula

C18H16BrN3O2

Molecular Weight

386.2 g/mol

IUPAC Name

N-(3-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide

InChI

InChI=1S/C18H16BrN3O2/c19-14-8-4-9-15(12-14)20-16(23)10-5-11-17-21-18(22-24-17)13-6-2-1-3-7-13/h1-4,6-9,12H,5,10-11H2,(H,20,23)

InChI Key

DSKRWLOJFLIQNE-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=NOC(=N2)CCCC(=O)NC3=CC(=CC=C3)Br

Canonical SMILES

C1=CC=C(C=C1)C2=NOC(=N2)CCCC(=O)NC3=CC(=CC=C3)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.